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Compound of Interest

Compound Name: Sulconazole Nitrate

Cat. No.: B000542

For Researchers, Scientists, and Drug Development Professionals

Introduction Sulconazole nitrate is a broad-spectrum antifungal agent belonging to the
imidazole class of compounds.[1] It is primarily used in topical formulations to treat superficial
fungal infections of the skin, such as tinea corporis, tinea cruris, and tinea versicolor.[2][3][4]
The therapeutic efficacy of a drug substance is intrinsically linked to its physicochemical
properties, which influence its formulation, stability, bioavailability, and mechanism of action.
This technical guide provides an in-depth overview of the core physicochemical characteristics
of sulconazole nitrate powder, supported by experimental methodologies and data, to aid
researchers and professionals in drug development and analysis.

General and Structural Properties

Sulconazole nitrate is a synthetic imidazole derivative.[5] It is the nitrate salt of sulconazole.[5]
The powder is consistently described as a white to off-white crystalline solid.[2][3][6][7]
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Identifier Value Reference

(¢)-1-[2,4-Dichloro-B-[(p-
Chemical Name chlorobenzyl)thio]phenethyllimi  [2][3][4]
dazole mononitrate

CAS Number 61318-91-0 [8][9][10]
Molecular Formula C1sH15CIsN2S « HNOs [81[9][10]
] 460.77 g/mol (also reported as
Molecular Weight [21[71(8]1[9]
460.8 g/mol )

Solubility Profile

The solubility of sulconazole nitrate is a critical factor for formulation development, particularly
for topical and potential alternative delivery systems. It is a lipophilic drug with poor water
solubility.[11] Detailed solubility data is presented below.
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Solvent Solubility Description  Quantitative Value Reference
Very slightly soluble /
Water 48.7 pg/mL (at pH 7.4)  [2][3][5][12]
Insoluble
Aqueous Buffers Sparingly soluble [9]
Pyridine Freely soluble [21[31[6][7]
Slightly soluble /
Ethanol ~0.1 mg/mL [21[31[9][12]
Insoluble
Acetone Slightly soluble [21131[6]1[7]
Chloroform Slightly soluble [21[31[61[7]
Dimethylformamide
Soluble ~25 mg/mL [9][10]
(DMF)
_ , ~25 mg/mL (also
Dimethyl Sulfoxide
Soluble reported as 92 [9][10][12]
(DMSO)
mg/mL)
Methanol Slightly soluble [13]
. Slightly soluble (with
Acetonitrile [13]
heat)
DMSO:PBS (1:2, pH
~0.33 mg/mL [9]

7.2)

Note: A product information sheet mentions solubility in water at 50 mg/mL is achievable with

heat and sonication, which should be considered a preparation instruction rather than a

standard solubility measurement.[8]

Thermal, Spectroscopic, and Physicochemical

Parameters

The thermal behavior, spectroscopic signature, and other key parameters are essential for

identification, purity assessment, and understanding the drug's behavior in biological systems.
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Parameter Value Reference

130-132 °C (Multiple sources
Melting Point report ~130 °C; other sources [21[31[81[13][14]
report 148-153 °C)

219 nm (in
UV Amax [9][10]
Ethanol/DMSO/DMF)
pKa 6.78 (strong base) [11]
LogP 6.06 [11]

Stability and Degradation

Proper storage and handling are crucial to maintain the integrity of sulconazole nitrate
powder.

o Storage Conditions: For long-term storage (=4 years), a temperature of -20°C is
recommended for the crystalline solid.[9][13] Short-term storage at room temperature is
permissible.[13] The material should be protected from excessive heat (temperatures above
40°C or 104°F) and light.[2][3]

o Solution Stability: Aqueous solutions of sulconazole nitrate are not recommended for
storage longer than one day.[9]

o Degradation Pathway: The primary degradation product of sulconazole nitrate is
sulconazole sulfoxide, formed via sulfur oxidation.[15] Stress testing has been used to
identify this degradant, which can be distinguished from N-oxide or sulfone derivatives
through mass spectrometry.[15]

Mechanism of Action: Inhibition of Ergosterol
Synthesis

Sulconazole nitrate exerts its antifungal effect by disrupting the fungal cell membrane. It
specifically inhibits the fungal cytochrome P450 enzyme, lanosterol 14a-demethylase.[5][16]
[17] This enzyme is crucial for the conversion of lanosterol to ergosterol, an essential
component of the fungal cell membrane that maintains its structural integrity and fluidity.[5][17]
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Inhibition of this pathway leads to the accumulation of toxic 14a-methyl sterols and a depletion
of ergosterol, which increases cell membrane permeability and ultimately leads to fungal cell
death.[5][16][17]
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Mechanism of action of Sulconazole Nitrate.

Experimental Methodologies
Assay and Purity Determination by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for determining the
assay and purity of sulconazole nitrate. The United States Pharmacopeia (USP) provides a
detailed method.

e Sample Preparation:

o Standard Solution: An accurately weighed quantity of USP Sulconazole Nitrate
Reference Standard is dissolved and diluted in the mobile phase to a final concentration of
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approximately 0.2 mg/mL.[18]

o Assay Solution: Approximately 20 mg of sulconazole nitrate powder is accurately
weighed, transferred to a 100-mL volumetric flask, dissolved in, and diluted to volume with
the mobile phase.[18]

e Chromatographic System:

o

Detector: UV detector set to 230 nm.[18]

Column: A 4.6-mm x 25-cm column containing L1 packing (C18 bonded silica).[18]

[¢]

[¢]

Column Temperature: Maintained at 40 + 1.0 °C.[18]

[e]

Mobile Phase: 1.9 g of sodium 1-pentanesulfonate is dissolved in 300 mL of water, mixed
with 700 mL of methanol, and the pH is adjusted to 3.8 £ 0.1 with 2N sulfuric acid. The
solution is then filtered and degassed.[18]

e Procedure: Equal volumes (approximately 10 uL) of the Standard and Assay solutions are
injected into the chromatograph. The peak responses are recorded, and the quantity of
sulconazole nitrate is calculated by comparing the peak response of the assay solution to
that of the standard solution.[18]
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General experimental workflow for HPLC analysis.
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Thermal Analysis (DSC and TGA)

Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) are essential for characterizing the solid-state properties of
pharmaceutical powders.

« Differential Scanning Calorimetry (DSC):
o Objective: To determine the melting point, heat of fusion, and detect polymorphism.[19]

o Methodology: A small, accurately weighed sample (typically 1-5 mg) of sulconazole
nitrate powder is placed into an aluminum pan and hermetically sealed. An empty, sealed
pan is used as a reference. The sample and reference are heated at a constant rate (e.g.,
10 °C/min) under an inert nitrogen atmosphere. The DSC instrument measures the
difference in heat flow required to maintain the sample and reference at the same
temperature. An endothermic peak corresponds to the melting of the substance.[19][20]

e Thermogravimetric Analysis (TGA):

o Objective: To assess thermal stability, decomposition temperature, and quantify residual
solvents or moisture.[19][21]

o Methodology: A sample of sulconazole nitrate powder (typically 5-10 mg) is placed in a
tared TGA pan. The sample is heated at a controlled rate (e.g., 10 °C/min) in a furnace
under a controlled atmosphere (e.g., nitrogen). The instrument continuously records the
mass of the sample as a function of temperature. Mass loss at lower temperatures may
indicate the presence of volatile solvents, while significant mass loss at higher
temperatures indicates thermal decomposition.[21][22]
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Logical workflow for thermal characterization.

Solubility Determination (Shake-Flask Method)

The equilibrium solubility of a compound is commonly determined using the shake-flask
method.

» Objective: To determine the saturation concentration of sulconazole nitrate in a specific
solvent at a controlled temperature.

o Methodology:

o An excess amount of sulconazole nitrate powder is added to a known volume of the
solvent (e.g., water, buffer at a specific pH) in a sealed flask.

o The flask is agitated (e.g., in a shaker bath) at a constant temperature (e.g., 25 °C or 37
°C) for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.
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o After agitation, the suspension is allowed to stand to permit the settling of undissolved
solid.

o An aliquot of the supernatant is carefully removed and filtered (e.g., through a 0.22 pm
syringe filter) to remove any remaining solid particles.

o The concentration of sulconazole nitrate in the clear filtrate is then quantified using a
validated analytical method, such as HPLC-UV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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